![molecular formula C14H10N4 B1585225 2,2'-Bi-1H-benzimidazole CAS No. 6965-02-2](/img/structure/B1585225.png)
2,2'-Bi-1H-benzimidazole
Overview
Description
Synthesis Analysis
The synthesis of 2,2’-Bi-1H-benzimidazole usually proceeds through two steps . First, the construction of the desired benzene ring containing 1–2 diamino groups is performed. This is followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring . In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles .
Molecular Structure Analysis
The molecular structure of 2,2’-Bi-1H-benzimidazole was confirmed using FTIR, 1H NMR, 13C NMR, mass spectra, and elemental analysis . The combination of polybenzimidazole and polyimide by introducing 2,2’-Bi-1H-benzimidazole into the main chains provides a rigid structure, and macromolecular interactions are thus enhanced .
Chemical Reactions Analysis
2,2’-Bi-1H-benzimidazole has been used in the synthesis of aromatic copolyimides . The reaction of 2,2’-Bi-1H-benzimidazole with various aromatic dianhydrides of 3,3′,4,4′-biphenyltetracarboxylic dianhydride, 4,4′-oxydiphthalic anhydride, or pyromellitic dianhydride has been reported .
Physical And Chemical Properties Analysis
2,2’-Bi-1H-benzimidazole is a colorless, odorless, and non-toxic solid that is insoluble in water and has a melting point of 120-122°C. The combination of polybenzimidazole and polyimide by introducing 2,2’-Bi-1H-benzimidazole into the main chains provides a rigid structure, and macromolecular interactions are thus enhanced . These polyimides exhibit a strong tensile strength and a high glass transition temperature .
Scientific Research Applications
Corrosion Inhibition
2,2’-Bi-1H-benzimidazole: and its derivatives are recognized for their effectiveness as corrosion inhibitors, particularly for metals and alloys in aggressive environments . They are capable of forming protective films on metal surfaces, significantly reducing the rate of corrosion. This property is especially valuable in industrial settings where metals are exposed to corrosive substances, leading to potential applications in extending the life of machinery and infrastructure.
Antimicrobial and Antiproliferative Activities
Benzimidazole compounds, including 2,2’-Bi-1H-benzimidazole , have been studied for their antimicrobial properties . They show potential in combating a range of Gram-negative and Gram-positive bacteria, as well as fungal species. Additionally, these compounds exhibit antiproliferative activity against certain cancer cell lines, suggesting a role in the development of new chemotherapeutic agents .
Catalysis
In the field of catalysis, 2,2’-Bi-1H-benzimidazole derivatives are utilized for their ability to facilitate various chemical reactions . They serve as ligands in metal catalysis and are involved in the selective catalytic intermolecular functionalization of the benzimidazole scaffold. This has implications for the synthesis of complex organic compounds and the development of new materials.
Drug Discovery
The benzimidazole core is a crucial pharmacophore in drug discovery, with 2,2’-Bi-1H-benzimidazole derivatives being investigated as potential inhibitors of enzymes and receptors . These compounds are explored for their therapeutic potential in treating diseases such as cancer, Alzheimer’s, diabetes, and various infections.
Material Science
In material science, 2,2’-Bi-1H-benzimidazole is used in the synthesis of polymers and copolymers . These materials exhibit enhanced thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace and electronics.
Environmental Protection
The environmental applications of 2,2’-Bi-1H-benzimidazole include its role in the synthesis of compounds used in environmental protection . Its derivatives can be part of fibers and fabrics designed for defense construction, flame-proofing, and other applications that require materials with exceptional durability and resistance to harsh conditions.
Mechanism of Action
Target of Action
2,2’-Bi-1H-benzimidazole is a heterocyclic compound that has been reported to exhibit various biological activities . The primary targets of 2,2’-Bi-1H-benzimidazole are often proteins or enzymes in the cell. For instance, it has been reported to bind to the minor groove of the DNA molecule and recognize a specific base sequence .
Mode of Action
The interaction of 2,2’-Bi-1H-benzimidazole with its targets often results in changes in the function or activity of these targets. For instance, when 2,2’-Bi-1H-benzimidazole binds to the minor groove of the DNA molecule, it can affect the DNA’s ability to replicate or transcribe, thereby influencing the cell’s function .
Biochemical Pathways
The action of 2,2’-Bi-1H-benzimidazole can affect various biochemical pathways. For example, it has been reported to induce the formation of intracellular reactive oxygen species (ROS) with glutathione (GSH), followed by DNA strand breaks . This can lead to changes in the phosphorylation of p53 and upregulation of the expression levels of p21, which inhibits the expression of cyclin-B, leading to G2M arrest .
Pharmacokinetics
The properties of benzimidazole derivatives in general suggest that they may have good bioavailability and stability
Result of Action
The molecular and cellular effects of 2,2’-Bi-1H-benzimidazole’s action can vary depending on the specific target and the cell type. For instance, in cancer cells, the induction of ROS and DNA strand breaks can lead to cell cycle arrest and potentially cell death .
Action Environment
The action, efficacy, and stability of 2,2’-Bi-1H-benzimidazole can be influenced by various environmental factors. For example, in the context of corrosion inhibition, the efficacy of benzimidazoles has been shown to be influenced by the concentration of the compound and the nature of the corrosive medium . In biological systems, factors such as pH, temperature, and the presence of other molecules can also influence the action of 2,2’-Bi-1H-benzimidazole.
properties
IUPAC Name |
2-(1H-benzimidazol-2-yl)-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4/c1-2-6-10-9(5-1)15-13(16-10)14-17-11-7-3-4-8-12(11)18-14/h1-8H,(H,15,16)(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEZJRJGLFIXQHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)C3=NC4=CC=CC=C4N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10290152 | |
Record name | 2,2'-Bi-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10290152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2'-Bi-1H-benzimidazole | |
CAS RN |
6965-02-2 | |
Record name | 2,2'-Bibenzimidazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=72699 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,2'-Bibenzimidazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=67061 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,2'-Bi-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10290152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2,2'-Bi-1H-benzimidazole interact with metal ions, and what types of structures are formed?
A1: 2,2'-Bi-1H-benzimidazole acts as a bridging ligand, coordinating to metal ions through its nitrogen atoms. [, ] For instance, it forms a one-dimensional zigzag chain with mercury halides (HgX2, where X = Cl, Br, I), resulting in distorted tetrahedral [HgX2N2] coordination geometry around the mercury center. [] The flexibility of the ligand allows for conformational variations, as observed in the twisted structure of the chloride complex compared to its bromide and iodide counterparts. [] In another example, three 2,2'-Bi-1H-benzimidazole molecules chelate a single nickel(II) ion in a distorted octahedral configuration. []
Q2: What are some notable supramolecular interactions observed in crystals of 2,2'-Bi-1H-benzimidazole and its complexes?
A2: The crystal structure of the free ligand 2,2'-Bi-1H-benzimidazole reveals a two-dimensional network formed through π-π stacking and C-H...π interactions. [] Interestingly, a protonated form of 2,2'-Bi-1H-benzimidazole, 2-(2-1H-benzimidazolyl)-1H-benzimidazolium, forms a hydrogen-bonded supramolecular structure that acts as an electron donor in a charge-transfer complex with 7,7,8,8-tetracyano-p-quinodimethane (TCNQ). []
Q3: What analytical techniques are typically employed to characterize 2,2'-Bi-1H-benzimidazole and its complexes?
A3: Single-crystal X-ray diffraction is a powerful tool for elucidating the three-dimensional structures of 2,2'-Bi-1H-benzimidazole and its metal complexes, providing valuable information about bond lengths, angles, and coordination geometries. [, ] Additionally, spectroscopic techniques like UV-Vis spectroscopy can offer insights into the electronic structure and potential charge-transfer interactions within these compounds. []
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